Cas no 921923-27-5 (N-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N'-(2-methoxyphenyl)ethanediamide)

• Product Name: N-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N'-(2-methoxyphenyl)ethanediamide
• CAS No: 921923-27-5
• MF: C₂₂H₂₈N₄O₃
• MW: 396.482725143433
• CID: 5915450
• PubChem ID: 44024651
• Update Time: 2025-10-19

N-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N'-(2-methoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(dimethylamino)-2-(1-methyl-2,3-dihydroindol-5-yl)ethyl]-N'-(2-methoxyphenyl)oxamide
• N1-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)-N2-(2-methoxyphenyl)oxalamide
• 921923-27-5
• F2291-0502
• N-[2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl]-N'-(2-methoxyphenyl)ethanediamide
• AKOS024636381
• N-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N'-(2-methoxyphenyl)ethanediamide

• Inchi： 1S/C22H28N4O3/c1-25(2)19(15-9-10-18-16(13-15)11-12-26(18)3)14-23-21(27)22(28)24-17-7-5-6-8-20(17)29-4/h5-10,13,19H,11-12,14H2,1-4H3,(H,23,27)(H,24,28)
• InChI Key： QYLONGKPEFLGOK-UHFFFAOYSA-N
• SMILES： C(NCC(N(C)C)C1C=CC2=C(C=1)CCN2C)(=O)C(NC1=CC=CC=C1OC)=O

Computed Properties

• Exact Mass: 396.21614077g/mol
• Monoisotopic Mass: 396.21614077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73.9Ų

Additional information on N-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N'-(2-methoxyphenyl)ethanediamide

Introduction to N-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N'-(2-methoxyphenyl)ethanediamide (CAS No. 921923-27-5)

N-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N'-(2-methoxyphenyl)ethanediamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This heterocyclic amide derivative belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The compound's molecular structure, characterized by a dimethylamino group, a 1-methyl-2,3-dihydro-1H-indol-5-yl moiety, and an N'-(2-methoxyphenyl)ethanediamide backbone, contributes to its multifaceted interactions with biological targets.

The CAS No. 921923-27-5 provides a unique identifier for this compound, ensuring precise referencing in scientific literature and patents. Its synthesis involves intricate organic transformations, including condensation reactions and cyclization processes, which highlight the synthetic expertise required to produce such a molecule. The presence of multiple functional groups makes this compound a versatile scaffold for drug discovery, allowing modifications that can fine-tune its pharmacological profile.

Recent advancements in computational chemistry have enabled the virtual screening of vast libraries of compounds, including N-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N'-(2-methoxyphenyl)ethanediamide. These studies have revealed potential binding interactions with enzymes and receptors involved in critical biological pathways. For instance, the dimethylamino group and the indole ring are known to interact with specific amino acid residues in protein targets, suggesting that this compound may modulate enzyme activity or receptor signaling.

In vitro studies have begun to elucidate the mechanism of action for this compound. Preliminary data indicate that it may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in various diseases, including cancer and inflammatory disorders. The N'-(2-methoxyphenyl)ethanediamide moiety appears to contribute to the compound's solubility and bioavailability, which are crucial factors for its potential therapeutic applications. Further investigations are underway to optimize its pharmacokinetic properties and evaluate its safety profile.

The pharmaceutical industry has shown increasing interest in indole derivatives due to their diverse biological activities. Indole-based compounds have been reported to possess antimicrobial, anti-inflammatory, and anticancer properties. The structural features of N-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N'-(2-methoxyphenyl)ethanediamide align well with these known activities, making it a promising candidate for further development. Researchers are exploring synthetic strategies to modify this scaffold while maintaining or enhancing its biological efficacy.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. By leveraging structure-based drug design techniques, scientists can identify key interactions between N-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N'-(2-methoxyphenyl)ethanediamide and biological targets at the atomic level. This approach has led to the discovery of several novel therapeutics over the past decade and holds great promise for the future.

The synthesis of complex molecules like N-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N'-(2-methoxyphenyl)ethanediamide requires meticulous planning and execution. Advanced synthetic methodologies must be employed to ensure high yields and purity. Techniques such as multi-step organic synthesis, chromatographic purification, and spectroscopic characterization are essential for obtaining high-quality material suitable for biological testing.

The growing body of evidence supporting the potential of indole derivatives has spurred interest in related compounds like N-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N'-(2-methoxyphenyl)ethanediamide. Collaborative efforts between academic researchers and industry scientists are accelerating the pace of discovery by combining expertise in synthetic chemistry, computational modeling, and biological assays. This interdisciplinary approach is crucial for translating laboratory findings into tangible therapeutic benefits.

In conclusion, N-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol -5 -yl)ethyl-N'-( 2 -methoxyphen yl ) ethanedi am ide (CAS No . 921923 -27 -5 ) is a structurally intricate compoun d with significant pharmacological potential . Its unique combination of functional groups makes it an attractive scaffold for drug discovery , while recent research highlights its interactions with biologically relevant targets . As studies continue to uncover its mechanisms of action , this compound represents a valuable asset in the quest for novel therapeutics . The advancements in synthetic chemistry and computational biology are poised to further enhance our understanding and utilization of such complex molecules , paving the way for innovative treatments across multiple disease areas .